(2S)-2-amino-2-(5-methylpyridin-2-yl)ethan-1-ol dihydrochloride
Overview
Description
(2S)-2-amino-2-(5-methylpyridin-2-yl)ethan-1-ol dihydrochloride, also known as 5-methylpyridin-2-amine dihydrochloride, is a synthetic compound with a wide range of applications in scientific research. It is a colorless, odorless crystalline solid that is soluble in water and has a melting point of 175°C. This compound has been studied extensively for its biochemical and physiological effects, as well as its potential applications in scientific research.
Scientific Research Applications
(2S)-2-amino-2-(5-methylpyridin-2-yl)ethan-1-ol dihydrochloridedin-2-amine dihydrochloride has been studied extensively for its potential applications in scientific research. It has been used as an inhibitor of enzymes such as acetylcholinesterase, as well as a ligand for binding to G-protein coupled receptors. It has also been used to study the effects of drugs on the central nervous system, as well as to study the pharmacokinetics of drugs.
Mechanism of Action
The mechanism of action of (2S)-2-amino-2-(5-methylpyridin-2-yl)ethan-1-ol dihydrochloridedin-2-amine dihydrochloride is not fully understood. However, it is believed to act as an inhibitor of enzymes such as acetylcholinesterase, as well as a ligand for binding to G-protein coupled receptors. It is also believed to interact with other proteins and receptors in the central nervous system, which may be responsible for its pharmacological effects.
Biochemical and Physiological Effects
(2S)-2-amino-2-(5-methylpyridin-2-yl)ethan-1-ol dihydrochloridedin-2-amine dihydrochloride has been studied extensively for its biochemical and physiological effects. It has been shown to inhibit the enzyme acetylcholinesterase, which is responsible for the breakdown of acetylcholine in the brain. It has also been shown to have anticonvulsant, anxiolytic, and antidepressant effects. In addition, it has been shown to have neuroprotective effects, as well as the ability to modulate the release of dopamine and serotonin.
Advantages and Limitations for Lab Experiments
The use of (2S)-2-amino-2-(5-methylpyridin-2-yl)ethan-1-ol dihydrochloridedin-2-amine dihydrochloride in laboratory experiments has a number of advantages. It is a relatively inexpensive compound and is easy to synthesize. In addition, it is soluble in water and has a melting point of 175°C, making it suitable for a wide range of laboratory experiments. However, it is important to note that the compound is not approved for human or animal use, and should only be used in laboratory experiments.
Future Directions
The potential applications of (2S)-2-amino-2-(5-methylpyridin-2-yl)ethan-1-ol dihydrochloridedin-2-amine dihydrochloride are still being explored. Future research could focus on the use of the compound as a drug to treat various neurological disorders. Additionally, it could be used in the development of new drugs to treat conditions such as depression, anxiety, and epilepsy. Furthermore, it could be used to study the pharmacokinetics of other drugs, as well as the mechanism of action of various drugs. Finally, it could be used to study the effects of drugs on the central nervous system.
Synthesis Methods
The synthesis of (2S)-2-amino-2-(5-methylpyridin-2-yl)ethan-1-ol dihydrochloridedin-2-amine dihydrochloride is relatively simple and involves the reaction of (2S)-2-amino-2-(5-methylpyridin-2-yl)ethan-1-ol dihydrochloridedine-2-carbaldehyde with hydrochloric acid. The reaction is conducted in a solution of ethanol or methanol and the product is isolated as a dihydrochloride salt.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (2S)-2-amino-2-(5-methylpyridin-2-yl)ethan-1-ol dihydrochloride involves the conversion of commercially available starting materials into the target compound through a series of chemical reactions.", "Starting Materials": [ "5-methylpyridine", "2-bromoethanol", "Sodium hydroxide", "Hydrochloric acid", "Sodium chloride", "Water", "Ethanol" ], "Reaction": [ "Step 1: 5-methylpyridine is reacted with sodium hydroxide and 2-bromoethanol in ethanol to form (2-hydroxyethyl)-5-methylpyridine.", "Step 2: (2-hydroxyethyl)-5-methylpyridine is treated with hydrochloric acid to form (2-hydroxyethyl)-5-methylpyridinium chloride.", "Step 3: (2-hydroxyethyl)-5-methylpyridinium chloride is reduced with sodium borohydride to form (2S)-2-amino-2-(5-methylpyridin-2-yl)ethanol.", "Step 4: (2S)-2-amino-2-(5-methylpyridin-2-yl)ethanol is reacted with hydrochloric acid to form (2S)-2-amino-2-(5-methylpyridin-2-yl)ethan-1-ol dihydrochloride." ] } | |
CAS RN |
2703749-41-9 |
Molecular Formula |
C8H14Cl2N2O |
Molecular Weight |
225.1 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
